Cas no 2229345-99-5 (1-(6-chloropyridin-3-yl)-2-fluoroethan-1-ol)

• Product Name: 1-(6-chloropyridin-3-yl)-2-fluoroethan-1-ol
• CAS No: 2229345-99-5
• MF: C₇H₇ClFNO
• MW: 175.587984323502
• CID: 5914070
• PubChem ID: 165780953
• Update Time: 2025-05-23

1-(6-chloropyridin-3-yl)-2-fluoroethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-(6-chloropyridin-3-yl)-2-fluoroethan-1-ol
• EN300-1981809
• 2229345-99-5

• Inchi： 1S/C7H7ClFNO/c8-7-2-1-5(4-10-7)6(11)3-9/h1-2,4,6,11H,3H2
• InChI Key： PBBLDLLVWNMEIJ-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C=N1)C(CF)O

Computed Properties

• Exact Mass: 175.0200197g/mol
• Monoisotopic Mass: 175.0200197g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 125
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 33.1Ų

Additional information on 1-(6-chloropyridin-3-yl)-2-fluoroethan-1-ol

1-(6-Chloropyridin-3-yl)-2-fluoroethan-1-ol: A Comprehensive Overview

The compound 1-(6-chloropyridin-3-yl)-2-fluoroethan-1-ol, identified by the CAS number 2229345-99-5, is a fascinating molecule with significant potential in various chemical and pharmaceutical applications. This compound, often referred to as 6-chloro-pyridin-3-yl-fluoroethanol, has garnered attention due to its unique structural properties and versatile functional groups.

The molecular structure of 1-(6-chloropyridin-3-yl)-2-fluoroethan-1-ol comprises a pyridine ring substituted with a chlorine atom at the 6th position and a fluoroethanol group at the 3rd position. This arrangement imparts the molecule with both aromaticity and hydroxyl functionality, making it a valuable substrate for various chemical reactions. The presence of the fluorine atom further enhances the molecule's reactivity and selectivity in synthetic transformations.

Recent studies have highlighted the role of 1-(6-chloropyridin-3-yl)-2-fluoroethan-1-ol in drug discovery, particularly in the development of bioactive compounds. Researchers have explored its potential as a building block for constructing complex heterocyclic frameworks, which are crucial in medicinal chemistry. The compound's ability to undergo nucleophilic substitution and elimination reactions has been extensively documented, making it a versatile intermediate in organic synthesis.

In addition to its role in pharmaceuticals, 1-(6-chloropyridin-3-yl)-2-fluoroethan-1-ol has found applications in materials science, where it serves as a precursor for advanced polymers and coatings. Its hydroxyl group facilitates polymerization reactions, leading to materials with enhanced mechanical and thermal properties. Furthermore, the compound's fluorinated moiety contributes to improved chemical resistance, making it suitable for high-performance applications.

The synthesis of 1-(6-chloropyridin-3-yl)-2-fluoroethan-1-ol typically involves multi-step processes that combine aromatic substitution and hydroxylation reactions. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly production routes, aligning with the growing demand for sustainable chemical manufacturing practices.

From an environmental perspective, understanding the fate and transport of 1-(6-chloropyridin-3-yll)-2-fluoroethan-l -ol in natural systems is critical. Studies have shown that its chemical stability and bioaccumulation potential necessitate careful handling and disposal protocols to minimize ecological impact.

In conclusion, 1-(6-chloropyridin--yL)-fluorOet han-l -ol, with its unique combination of structural features and functional groups, continues to be a subject of intense research across diverse scientific disciplines. Its versatility as a synthetic intermediate, coupled with recent breakthroughs in its application and synthesis, underscores its importance in advancing modern chemistry and materials science.